![molecular formula C24H26N2O2 B3859785 (2,4-dimethoxybenzyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine](/img/structure/B3859785.png)
(2,4-dimethoxybenzyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine
Overview
Description
“(2,4-dimethoxybenzyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine” is a complex organic compound. It is a derivative of 2,4-Dimethoxybenzylamine and 9-ethyl-9H-carbazol-3-ylamine .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 2,4-Dimethoxybenzylamine can be prepared by the reduction of 2,4-dimethoxybenzonitrile . Carbazole derivatives have been synthesized through Sonogashira coupling and Knoevenagel reactions .Molecular Structure Analysis
The molecular structure of these compounds is typically planar and uniform in shape . The exact structure of “(2,4-dimethoxybenzyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine” would require further computational or experimental studies for confirmation.Chemical Reactions Analysis
The chemical reactions involving these compounds are likely to be complex due to their structural complexity. For example, 2,4-Dimethoxybenzylamine has been used as an amine nucleophile in various reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can vary. For instance, 2,4-Dimethoxybenzylamine has a refractive index of 1.549, a boiling point of 140 °C at 1 mmHg, and a density of 1.113 g/mL at 25 °C .Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[(2,4-dimethoxyphenyl)methyl]-1-(9-ethylcarbazol-3-yl)methanamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O2/c1-4-26-22-8-6-5-7-20(22)21-13-17(9-12-23(21)26)15-25-16-18-10-11-19(27-2)14-24(18)28-3/h5-14,25H,4,15-16H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYTCOYRDRMPWPU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)CNCC3=C(C=C(C=C3)OC)OC)C4=CC=CC=C41 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.